Cas no 157810-81-6 (Indinavir sulfate)

• Product Name: Indinavir sulfate
• CAS No: 157810-81-6
• MF: C₃₆H₄₉N₅O₈S
• MW: 711.867968320847
• MDL: MFCD00920346
• CID: 65481
• PubChem ID: 5462355
• Update Time: 2025-05-21

Indinavir sulfate Chemical and Physical Properties

Names and Identifiers

• Indinavir sulfate
• (1(1S,2R),5(S))-2,3,5-Trideoxy-N-(2,3-dihydro-2-hydroxy-1H-inden-1-yl)-5-(2-(((1,1-dimethylethyl)amino)carbonyl)-4-(3-pyridinylmethyl)-1-piperazinyl)-2-(phenylmethyl)-D-erythro-pentonamide sulfate
• Indinavir (sulfate)
• CRIXIVAN
• IDV
• INDIGOWOADROOTEXTRACT
• Indinavir
• INDINAVIR SULPHATE
• indinavirsulfate(subjecttopatentfree)
• L735524 sulfate
• L-735524 sulfate
• MK-639
• MK639 sulfate
• MK-639 sulfate
• MK-639,Crixivan
• Indinavir sulfate ethanolate
• Indinavir & Indinavir Sulfate
• Indinavir sulfate###Unii-9mg78X43zt
• INDINAVIR SULPHATE [EMA EPAR]
• Sulfate, Indinavir
• L-735,524
• L 735524
• (alphaR,gammaS,2S)-alpha-Benzyl-2-(tert-butylcarbamoyl)-gamma-hydroxy-N-((1S,2R)-2-hydroxy-1-indanyl)-4-(3-pyridylmethyl)-1-piperazinevaleramide sulfate (1:1) (salt)
• Tox21_302415
• C08089
• Indinavir sulfate (USP)
• (.ALPHA.R,.GAMMA.S,2S)-.ALPHA.-BENZYL-2-(TERT-BUTYLCARBAMOYL)-.GAMMA.-HYDROXY-N-((1S,2R)-2-HYDROXY-1-INDANYL)-4-(3-PYRIDYLMETHYL)-1-PIPERAZINEVALERAMIDE SULPHATE (1:1) (SALT)
• INDINAVIR SULFATE [ORANGE BOOK]
• Tox21_111687_1
• UNII-771H53976Q
• NCGC00159460-02
• HMS3715L06
• INDINAVIR SULFATE (USP MONOGRAPH)
• MK 639
• HMS2051P19
• D-ERYTHRO-PENTONAMIDE, 2,3,5-TRIDEOXY-N-(2,3-DIHYDRO-2-HYDROXY-1H-INDEN-1-YL)-5-(2-(((1,1-DIMETHYLETHYL)AMINO)CARBONYL)-4-(3-PYRIDINYLMETHYL)-1-PIPERAZINYL)-2-(PHENYLMETHYL)-, (1(1S,2R,5(S))-, SULPHATE (1:1) (SALT)
• CHEBI:5899
• INDINAVIR SULFATE (MART.)
• D-erythro-Pentonamide,3,5-trideoxy-N-(2,3-dihydro-2- hydroxy-1H-inden-1-yl)-5-[2-[[(1,1-dimethylethyl)amino] carbonyl]-4-(3-pyridinylmethyl)-1-piperazinyl]-2-(phenylmethyl)-, [1(1S,2R),5(S)-, sulfate (1:1) (salt)
• Indinaviri sulfas
• NSC697197
• INDINAVIR SULFATE [WHO-IP]
• INDINAVIR SULFATE [MI]
• AKOS015920149
• SCHEMBL41040
• Indinavir sulfate (USAN:USP)
• MLS001401425
• NSC 697197
• DTXCID9024221
• MFCD00920346
• INDINAVIR SULFATE [WHO-DD]
• NCGC00255764-01
• DRG-0233
• D-erythro-Pentonamide, 2,3,5-trideoxy-N-(2,3-dihydro-2-hydroxy-1H-inden-1-yl)-5-(2-(((1,1-dimethylethyl)amino)carbonyl)-4-(3-pyridinylmethyl)-1-piperazinyl)-2-(phenylmethyl)-, monohydrate, (1(1S,2R),5(S))-, sulfate (1:1)
• (S)-1-((2S,4R)-4-benzyl-2-hydroxy-5-(((1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl)amino)-5-oxopentyl)-N-(tert-butyl)-4-(pyridin-3-ylmethyl)piperazine-2-carboxamide sulfate
• INDINAVIR SULFATE [USP MONOGRAPH]
• C36H47N5O4.H2SO4
• HMS2231G18
• Tox21_111687
• NCGC00159460-04
• D-erythro-Pentonamide, 2,3,5-trideoxy-N-(2,3-dihydro-2-hydroxy-1H-inden-1-yl)-5-(2-(((1,1-dimethylethyl)amino)carbonyl)-4-(3-pyridinylmethyl)-1-piperazinyl)-2-(phenylmethyl)-, (1(1S,2R,5(S))-, sulfate (1:1) (salt)
• (2S)-1-[(2S,4R)-4-benzyl-2-hydroxy-5-[[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]amino]-5-oxopentyl]-N-tert-butyl-4-(pyridin-3-ylmethyl)piperazine-2-carboxamide;sulfuric acid
• Z1546616207
• CAS-157810-81-6
• Crixivan (TN)
• Indinavir for system suitability
• (alphaR,gammaS,2S)-alpha-BENZYL-2-(TERT-BUTYLCARBAMOYL)-gamma-HYDROXY-N-((1S,2R)-2-HYDROXY-1-INDANYL)-4-(3-PYRIDYLMETHYL)-1-PIPERAZINEVALERAMIDE SULPHATE (1:1) (SALT)
• CHEMBL1735
• 2,3,5-Trideoxy-N-[(1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl]-5-[(2S)-2[[(1,1-dimethylethyl)amino]carbonyl]-4-(3-pyridinylmethyl)-1-piperazinyl]-2-(phenylmethyl)-D-erythro-pentonamide
• AC-1935
• L-735524
• EN300-123044
• Indinavir Sulfate [USAN]
• Indinavir, Sulfate (1:1)
• (2S)-1-[(2S,4R)-4-benzyl-2-hydroxy-4-{[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]carbamoyl}butyl]-N-tert-butyl-4-[(pyridin-3-yl)methyl]piperazine-2-carboxamide; sulfuric acid
• NC00232
• D-erythro-Pentonamide, 2,3,5-trideoxy-N-((1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl)-5-((2S)-2-(((1,1-dimethylethyl)amino)carbonyl)-4-(3-pyridinylmethyl)-1-piperazinyl)-2-(phenylmethyl)-, sulfate (1:1) (salt)
• Indinivar sulphate
• 771H53976Q
• s9567
• (alphaR,gammaS,2S)-alpha-Benzyl-2-(tert-butylcarbamoyl)-gamma-hydroxy-N-[(1S,2R)-2-hydroxy-1-indanyl]-4-(3-pyridylmethyl)-1-piperazinevaleramide sulfate (1:1) (salt)
• INDINAVIR SULFATE [VANDF]
• NSC-697197
• DTXSID1044221
• D00897
• D-erythro-Pentonamide, 2,3,5-trideoxy-N-[(1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl]-5-[(2S)-2-[[(1,1-dimethylethyl)amino]carbonyl]-4-(3-pyridinylmethyl)-1-piperazinyl]-2-(phenylmethyl)-, sulfate (1:1)
• INDINAVIR SULFATE [HSDB]
• 157810-81-6
• SMR000469161
• (2S)-1-[(2S,4R)-4-benzyl-2-hydroxy-5-[[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]amino]-5-oxopentyl]-N-tert-butyl-4-(pyridin-3-ylmethyl)piperazine-2-carboxamide sulphate salt
• MLS006010223
• INDINAVIRI SULFAS [WHO-IP LATIN]
• HSDB 7158
• AS-30738
• CCG-100982
• Indinavir sulfate [USAN:USP]
• HB7480
• Q27106928
• HY-B0689A
• INDINAVIR SULFATE [MART.]
• Indinavir sulfate; (2S)-1-[(2S,4R)-4-Benzyl-2-hydroxy-5-[[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]amino]-5-oxopentyl]-N-(1,1- dimethylethyl)-4-(pyridin-3-ylmethyl)piperazine-2-carboxamide sulfate ethanolate

• MDL： MFCD00920346
• Inchi： 1S/C36H47N5O4.H2O4S/c1-36(2,3)39-35(45)31-24-40(22-26-12-9-15-37-21-26)16-17-41(31)23-29(42)19-28(18-25-10-5-4-6-11-25)34(44)38-33-30-14-8-7-13-27(30)20-32(33)43;1-5(2,3)4/h4-15,21,28-29,31-33,42-43H,16-20,22-24H2,1-3H3,(H,38,44)(H,39,45);(H2,1,2,3,4)/t28-,29+,31+,32-,33+;/m1./s1
• InChI Key： NUBQKPWHXMGDLP-BDEHJDMKSA-N
• SMILES： S(=O)(=O)(O)O.O[C@@H](C[C@@H](CC1C=CC=CC=1)C(N[C@H]1C2C=CC=CC=2C[C@H]1O)=O)CN1CCN(CC2C=NC=CC=2)C[C@H]1C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 711.33000
• Monoisotopic Mass: 711.33018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 50
• Rotatable Bond Count: 14
• Complexity: 1030
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201Ų

Experimental Properties

• Melting Point: 150-153°C (dec)
• Boiling Point: 877.9°C at 760 mmHg
• PSA: 201.01000
• LogP: 3.95250

Indinavir sulfate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S36/37
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Indinavir sulfate

Indinavir Sulfate: A Comprehensive Overview

Indinavir sulfate (CAS No. 157810-81-6) is a potent protease inhibitor that has played a significant role in the treatment of HIV/AIDS since its approval by the U.S. Food and Drug Administration (FDA) in 1997. This compound belongs to the class of antiretroviral drugs, which are essential in the management of human immunodeficiency virus (HIV) infection. The chemical structure of indinavir sulfate is characterized by its ability to inhibit the activity of the HIV protease enzyme, thereby preventing the replication of the virus and slowing down the progression of the disease.

The development of indinavir sulfate was a milestone in antiretroviral therapy, as it demonstrated high efficacy in reducing viral load and improving immune function in patients with HIV/AIDS. Its mechanism of action involves binding to the active site of the HIV protease, a critical enzyme required for the processing of viral proteins into functional components. By inhibiting this enzyme, indinavir sulfate disrupts the viral life cycle, making it an indispensable component of highly active antiretroviral therapy (HAART) regimens.

Recent studies have explored the potential of indinavir sulfate beyond its traditional use in HIV treatment. For instance, researchers have investigated its antiviral activity against other pathogens, such as hepatitis C virus (HCV) and coronavirus, highlighting its broad-spectrum antiviral properties. These findings suggest that indinavir sulfate could be repurposed for treating emerging viral infections, particularly in light of the increasing threat of drug-resistant strains.

In terms of pharmacokinetics, indinavir sulfate is known for its high bioavailability when administered orally. However, its use is often associated with gastrointestinal side effects, such as diarrhea and nausea, due to its formulation with certain excipients. To address these issues, recent advancements have focused on developing modified-release formulations and alternative delivery systems that enhance patient compliance while maintaining therapeutic efficacy.

The clinical application of indinavir sulfate has also been expanded to include pediatric populations. Studies have demonstrated that age-appropriate dosing regimens can effectively control viral replication in children with HIV, underscoring its versatility as a therapeutic agent across diverse patient demographics. Furthermore, ongoing research is exploring the combination of indinavir sulfate with other antiretroviral drugs to optimize treatment outcomes and minimize drug resistance.

One area of significant interest is the investigation of indinavir sulfate's potential as a component in pre-exposure prophylaxis (PrEP) strategies for HIV prevention. Early studies suggest that it may offer protection against HIV acquisition when used in combination with other inhibitors, providing a promising avenue for reducing new infections globally.

In conclusion, indinavir sulfate remains a cornerstone in HIV/AIDS therapy, with ongoing research continuing to uncover new applications and improve its therapeutic profile. Its role as a protease inhibitor has not only transformed the lives of countless individuals but also paved the way for innovative approaches in antiviral medicine.